BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Ethyl 5-
(hydroxymethyl)nicotinate

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Ethyl 5-(hydroxymethyl)nicotinate
CAS No.: 59936-06-0
Cat. No.: B3054369
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Versatile Pyridine Scaffold

Ethyl 5-(hydroxymethyl)nicotinate, bearing the CAS Number 59936-06-0, is a substituted
pyridine derivative that holds significant promise as a versatile building block in medicinal
chemistry and organic synthesis.[1] Its unique trifunctional nature, incorporating a pyridine
core, an ethyl ester, and a primary alcohol, provides multiple reaction sites for chemical
modification. This guide offers a comprehensive overview of its chemical properties, a detailed,
field-proven synthesis protocol, and an exploration of its applications in contemporary drug
discovery, grounded in established scientific principles.

The strategic placement of the hydroxymethyl and ethyl carboxylate groups on the pyridine ring
makes this compound a valuable synthon for creating complex molecular architectures. The
pyridine nitrogen offers a site for quaternization or N-oxide formation, the ester is amenable to
hydrolysis or amidation, and the alcohol can be oxidized or used in ether and ester linkages.
This multi-faceted reactivity is the cornerstone of its utility in the synthesis of novel therapeutic

agents.
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Physicochemical and Safety Profile

A thorough understanding of a compound's physical and chemical properties is paramount for
its effective use in a laboratory setting. The key properties of Ethyl 5-
(hydroxymethyl)nicotinate are summarized below.

Property Value Source(s)
CAS Number 59936-06-0 [1]
Molecular Formula CoH11NOs3 [1]
Molecular Weight 181.19 g/mol [2]
Physical Form Powder or crystals [1]
Purity Typically =295% [1]
Storage Temperature Inert atmosphere, Room (]
Temperature

Safety and Handling:
Ethyl 5-(hydroxymethyl)nicotinate is classified as harmful and an irritant.[1]

e Hazard Statements: Harmful if swallowed (H302), Causes skin irritation (H315), Causes
serious eye irritation (H319), May cause respiratory irritation (H335).[1]

o Precautionary Statements: Avoid breathing dust/fume/gas/mist/vapours/spray (P261). IF IN
EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing (P305+P351+P338).[1]

It is imperative to handle this compound in a well-ventilated fume hood, wearing appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Synthesis of Ethyl 5-(hydroxymethyl)nicotinate: A
Representative Protocol
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While multiple synthetic routes can be envisioned, a common and reliable strategy for the
preparation of Ethyl 5-(hydroxymethyl)nicotinate involves the selective reduction of the
corresponding diester, diethyl pyridine-2,5-dicarboxylate. This approach is predicated on the
differential reactivity of the two ester groups, allowing for the targeted reduction of one to the
primary alcohol while preserving the other.

Causality Behind Experimental Choices:

The choice of a selective reducing agent is critical. Sodium borohydride (NaBHa4) in a suitable
solvent system is often effective for the reduction of esters to alcohols. The selectivity can be
enhanced by carefully controlling the reaction temperature and stoichiometry of the reducing

agent. The use of a protic solvent like ethanol can facilitate the reduction process.

Self-Validating System:

The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) to
observe the consumption of the starting material and the formation of the product. The final
product's identity and purity should be confirmed by analytical techniques such as Nuclear
Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Detailed Step-by-Step Methodology:

Reaction: Selective reduction of Diethyl pyridine-2,5-dicarboxylate

e Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a nitrogen inlet, dissolve Diethyl pyridine-2,5-dicarboxylate (1
equivalent) in anhydrous ethanol.

e Cooling: Cool the solution to 0 °C in an ice bath.

» Addition of Reducing Agent: Slowly add a solution of sodium borohydride (1.5 equivalents) in
ethanol dropwise via the dropping funnel over 30 minutes, maintaining the temperature at 0
°C.

o Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and stir for 12-18 hours.

e Monitoring: Monitor the reaction progress by TLC until the starting material is consumed.
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e Quenching: Carefully quench the reaction by the slow addition of water at O °C.

o Workup: Concentrate the reaction mixture under reduced pressure to remove the ethanol.
Extract the aqueous residue with ethyl acetate (3 x volumes).

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure. Purify the crude product by column
chromatography on silica gel using a gradient of ethyl acetate in hexanes.

o Characterization: Characterize the purified product by *H NMR, 3C NMR, and MS to confirm
its identity and purity.

Experimental Workflow Diagram:

Click to download full resolution via product page

Caption: Workflow for the synthesis of Ethyl 5-(hydroxymethyl)nicotinate.

Applications in Drug Discovery and Medicinal
Chemistry

The structural motifs present in Ethyl 5-(hydroxymethyl)nicotinate make it a valuable
precursor for the synthesis of a wide range of biologically active molecules. Its utility is
particularly notable in the development of agents targeting the central nervous system (CNS).

Key Intermediate for Nicotinic Receptor Modulators:
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Derivatives of nicotinic acid are known to interact with nicotinic acetylcholine receptors
(nAChRs), which are implicated in a variety of neurological disorders. Ethyl 6-
(hydroxymethyl)-5-methylnicotinate, a structurally related compound, is used as a key
intermediate in the development of nicotinic receptor modulators.[3] By analogy, Ethyl 5-
(hydroxymethyl)nicotinate serves as a crucial scaffold for the synthesis of novel ligands with
potential therapeutic applications in conditions such as Alzheimer's disease, Parkinson's
disease, and schizophrenia.

Scaffold for CNS-Active Agents:

The pyridine ring is a common feature in many CNS-active drugs. The functional handles on
Ethyl 5-(hydroxymethyl)nicotinate allow for its elaboration into more complex heterocyclic
systems. This makes it a valuable starting material for the preparation of compounds with
potential anti-inflammatory and analgesic properties.[3]

Logical Relationship in Drug Discovery:
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Caption: Potential applications of Ethyl 5-(hydroxymethyl)nicotinate in drug discovery.
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Conclusion

Ethyl 5-(hydroxymethyl)nicotinate is a chemical entity of significant interest to the scientific
community, particularly those engaged in pharmaceutical research and development. Its
trifunctional nature provides a versatile platform for the synthesis of a diverse array of complex
molecules. While detailed biological studies on this specific compound are emerging, its
structural similarity to known pharmacophores suggests a high potential for its application in the
development of novel therapeutics, especially in the realm of neurological disorders. The
synthetic protocol and application insights provided in this guide are intended to empower
researchers to harness the full potential of this valuable chemical building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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